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Compound of Interest

Compound Name: Gallic acid hydrate

Cat. No.: B139992 Get Quote

An In-depth Technical Guide to the Crystal Structure Analysis of Gallic Acid Monohydrate

Introduction
Gallic acid (3,4,5-trihydroxybenzoic acid), a naturally occurring phenolic acid found in a variety

of plants, is a molecule of significant interest to the pharmaceutical and food industries due to

its potent antioxidant, anti-inflammatory, and anti-cancer properties.[1][2][3] The efficacy and

bioavailability of gallic acid in solid dosage forms are intrinsically linked to its solid-state

properties, which are dictated by its crystal structure. Gallic acid is known to exhibit complex

polymorphism, existing in both anhydrous and hydrated forms.[4][5] This guide focuses on the

crystal structure analysis of gallic acid monohydrate (C₇H₆O₅·H₂O), providing a comprehensive

overview for researchers, scientists, and drug development professionals.

Physicochemical Properties
Gallic acid monohydrate presents as white, yellowish-white, or pale fawn-colored needle-

shaped or prismatic crystals.[2][6][7] It is stable at room temperature and pressure but is

susceptible to oxidation upon exposure to light.[2] Key physicochemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₇H₈O₆ [8]

Molecular Weight 188.13 g/mol [8]

Melting Point ~252-260 °C (decomposes) [3][6]

Solubility in water 1.5 g/100 mL (20 °C) [6]

Other Solubilities

Soluble in hot water, ethanol,

acetone, ether, and glycerol.[2]

[3][7] Insoluble in benzene and

chloroform.[2][7]

Appearance
White to pale fawn-colored

crystals
[6][7]

Crystal Structure and Polymorphism
Gallic acid monohydrate is a notable example of a polymorphic system, with at least seven

crystalline forms identified to date.[4][9] This polymorphism arises from the molecule's ability to

form various stable hydrogen-bonding networks, leading to different crystal packing

arrangements.[4] The gallic acid molecule itself is essentially planar, though slight torsions of

the carboxyl group out of the phenyl plane can occur.[1][5][10]

Crystallographic Data
The crystallographic data for two of the most commonly cited polymorphs of gallic acid

monohydrate are presented below. These different crystal structures highlight the variability in

packing and hydrogen-bonding schemes.[1]
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Parameter
Polymorph 1 (Jiang et al.,
2000)

Polymorph 2 (Okabe et al.,
2001)

Crystal System Monoclinic Monoclinic

Space Group P2₁/c P2/n

a (Å) 5.794 14.15 (1)

b (Å) 4.719 3.622 (9)

c (Å) 28.688 15.028 (10)

α (°) 90.00 90

β (°) 95.08 97.52 (7)

γ (°) 90.00 90

Volume (Å³) 779.4 764 (1)

Z 4 4

Temperature (K) Not specified 296

Reference [5][8] [1][11]

Structural Analysis: The Hydrogen Bonding Network
The crystal structure of gallic acid monohydrate is extensively stabilized by a complex network

of both intramolecular and intermolecular hydrogen bonds.[1][5][10] The three hydroxyl groups

on the phenyl ring and the carboxylic acid group, along with the water molecule of hydration, all

participate as hydrogen bond donors and acceptors.[1]

In one polymorph, the gallic acid molecule features two intramolecular hydrogen bonds

between adjacent hydroxyl groups.[1] The packing is further stabilized by intermolecular

hydrogen bonds connecting the gallic acid molecules to each other and to the water molecules,

creating a robust three-dimensional structure.[1][10] The water molecule plays a crucial role in

bridging different gallic acid molecules through hydrogen bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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